![molecular formula C13H17NO3 B075750 N-Benzoyl-L-leucine CAS No. 1466-83-7](/img/structure/B75750.png)
N-Benzoyl-L-leucine
Overview
Description
Synthesis Analysis
The synthesis of N-Benzoyl-L-leucine derivatives involves coupling reactions with amino acid esters using protocols such as the 1,3-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt), as demonstrated in the preparation of N-para-ferrocenyl benzoyl amino acid ethyl esters, including L-leucine among others (Savage et al., 2005).
Molecular Structure Analysis
The molecular structure of this compound derivatives has been characterized through spectroscopic techniques and X-ray crystallography, providing insights into their complex formation and structure-function relationships. The structural characterization includes N-ortho-ferrocenyl benzoyl amino acid esters, showcasing the detailed arrangement of atoms within these compounds (Savage et al., 2006).
Chemical Reactions and Properties
Chemical reactions involving this compound derivatives reveal their reactivity and potential for forming various structurally diverse compounds. These include the synthesis of metal ion complexes with N-(4-methoxy benzoyl amino)-thioxo methyl leucine, highlighting their coordination chemistry and potential applications in material science (Sarhan et al., 2017).
Physical Properties Analysis
The physical properties of this compound derivatives, such as solubility, melting point, and stability, are crucial for their practical applications. Studies on asymmetric polymerizations of N-substituted maleimides bearing L-leucine ester derivatives discuss the influence of N-substituents on specific rotations and chiral recognition abilities, indicative of their physical behavior (Oishi et al., 2007).
Scientific Research Applications
Biological Activity of Leucine Derivatives : A study explored various synthetic derivatives of leucine for biological activity using rat growth as a criterion. N-Benzoyl-DL-leucine was among the tested compounds, found to be inactive in supporting growth (Rechcigl & Williams, 1961).
Peptide Synthesis : Research on the synthesis of N-(Hydroxy)amide- and N-(Hydroxy)thioamide-containing peptides involved acylation of amino compounds with N-Benzoyl derivatives, indicating the role of N-Benzoyl-L-leucine in facilitating peptide bond formations (Wang & Phanstiel, 2000).
Antimicrobial Activity : A study focused on the coupling of benzoic acid and nicotinic acid hydrazides with N-protected L-amino acids, including leucine. The antimicrobial activity of this compound derivatives was evaluated, showing potential in pharmacological applications (Khattab, 2005).
Enzyme Specificity : Research on leucine aminopeptidase revealed that this enzyme does not hydrolyze acylated compounds such as this compound, providing insights into enzyme-substrate specificity (Smith & Slonim, 1948).
Asymmetric Polymerizations : this compound derivatives were used in asymmetric polymerizations to obtain optically active polymers, highlighting their significance in polymer chemistry (Oishi et al., 2007).
Dynamic Kinetic Resolution : A study demonstrated the dynamic kinetic resolution of N-Benzoyl-DL-amino acids in carbodiimide-mediated couplings, important for synthesizing peptides with specific stereochemistry (Miyazawa & Hamada, 2010).
Evolution of the Genetic Code : Research into the evolution of the genetic code involved the transformation of N-Benzoyl amino acid esters, like N-Benzoyl leucine methyl ester, offering insights into biochemical evolution (Ranganathan, Ranganathan, & Bamezai, 1984).
Surfactant Studies : A study synthesized amino acid-derived chiral surfactants, including this compound derivatives, to investigate their aggregation behavior in aqueous solutions, relevant in material science (Mohanty & Dey, 2007).
Mechanism of Action
Target of Action
N-Benzoyl-L-leucine is a derivative of the amino acid leucine . Amino acids and their derivatives are known to influence the secretion of anabolic hormones, supply fuel during exercise, enhance mental performance during stress-related tasks, and prevent exercise-induced muscle damage . .
Mode of Action
As a leucine derivative, it may interact with its targets in a manner similar to other amino acids and their derivatives . These compounds generally interact with their targets to influence various physiological processes, including hormone secretion and energy supply .
Biochemical Pathways
As a leucine derivative, it may be involved in pathways related to protein synthesis and energy metabolism, given the role of amino acids in these processes .
Result of Action
Given its classification as a leucine derivative, it may have effects similar to those of other amino acids and their derivatives, such as influencing hormone secretion and energy supply .
Biochemical Analysis
Biochemical Properties
N-Benzoyl-L-leucine plays a role in various biochemical reactions. It is recognized by the L-type amino acid transporter 1 (LAT1), which is responsible for its cellular uptake . The structural requirements for recognition by LAT1 include a carbonyl oxygen, alkoxy oxygen of the carboxyl group, an amino group, and a hydrophobic side chain .
Cellular Effects
The effects of this compound on cells are not fully understood. It is known that the compound can influence cell function by interacting with various cellular processes. For example, it has been suggested that this compound may play a role in the activation of the mTORC1 pathway, which is involved in cell growth and metabolism .
Molecular Mechanism
The molecular mechanism of this compound is complex and involves several steps. After being transported into the cell by LAT1, it can activate the mTORC1 pathway . This activation is thought to occur through a series of binding interactions with biomolecules, potentially leading to changes in gene expression .
Transport and Distribution
This compound is transported into cells by the L-type amino acid transporter 1 (LAT1)
properties
IUPAC Name |
(2S)-2-benzamido-4-methylpentanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c1-9(2)8-11(13(16)17)14-12(15)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H,14,15)(H,16,17)/t11-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POLGZPYHEPOBFG-NSHDSACASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)O)NC(=O)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C[C@@H](C(=O)O)NC(=O)C1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901316374 | |
Record name | Benzoyl-L-leucine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901316374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1466-83-7 | |
Record name | Benzoyl-L-leucine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1466-83-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoyl-L-leucine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901316374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.